Cas no 1227595-07-4 (2-Bromo-4-methylpyridine-3-acetonitrile)
2-Bromo-4-methylpyridine-3-acetonitrile is a versatile heterocyclic compound featuring a bromo-substituted pyridine core with an acetonitrile functional group. Its molecular structure, combining a reactive bromine atom and a nitrile moiety, makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The methyl group at the 4-position enhances its stability while allowing further functionalization. This compound is particularly useful in cross-coupling reactions, nucleophilic substitutions, and cyclization processes. Its high purity and well-defined reactivity profile ensure consistent performance in complex synthetic pathways. Suitable for research and industrial applications, it offers a reliable building block for constructing advanced molecular architectures.
1227595-07-4 structure
Product Name:2-Bromo-4-methylpyridine-3-acetonitrile
CAS No:1227595-07-4
MF:C8H7BrN2
MW:211.058580636978
CID:4913504
Update Time:2025-05-27
2-Bromo-4-methylpyridine-3-acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-4-methylpyridine-3-acetonitrile
-
- Inchi： 1S/C8H7BrN2/c1-6-3-5-11-8(9)7(6)2-4-10/h3,5H,2H2,1H3
- InChI Key： UDDOIKUHDOHLPY-UHFFFAOYSA-N
- SMILES： BrC1C(CC#N)=C(C)C=CN=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 172
- XLogP3: 1.9
- Topological Polar Surface Area: 36.7
2-Bromo-4-methylpyridine-3-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026000659-250mg |
2-Bromo-4-methylpyridine-3-acetonitrile |
1227595-07-4 | 97% | 250mg |
$652.80 | 2022-04-03 | |
| Alichem | A026000659-500mg |
2-Bromo-4-methylpyridine-3-acetonitrile |
1227595-07-4 | 97% | 500mg |
$1,019.20 | 2022-04-03 | |
| Alichem | A026000659-1g |
2-Bromo-4-methylpyridine-3-acetonitrile |
1227595-07-4 | 97% | 1g |
$1,646.40 | 2022-04-03 |
2-Bromo-4-methylpyridine-3-acetonitrile Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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